Cas no 1354019-83-2 (N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1354019-83-2
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2163098
• Update Time: 2025-05-20

N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-(2-amino-ethyl)-pyrrolidin-2-ylmethyl]-n-isopropyl-acetamide
• (S)-N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-isopropylacetamide
• AM96852
• N-[(S)-1-(2-aminoethyl)pyrrolidin-2-ylmethyl]-N-isopropylacetamide
• N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C12H25N3O/c1-10(2)15(11(3)16)9-12-5-4-7-14(12)8-6-13/h10,12H,4-9,13H2,1-3H3/t12-/m0/s1
• InChI Key： OJSKIRAJHBVJPV-LBPRGKRZSA-N
• SMILES： O=C(C)N(C(C)C)C[C@@H]1CCCN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide

Professional Introduction to N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354019-83-2)

N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide, a compound with the CAS number 1354019-83-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly its chiral center and the presence of functional groups such as amine and acetamide, make it a promising candidate for further investigation.

The molecular structure of N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide can be broken down into several key components. The core of the molecule is a pyrrolidine ring, which is substituted at the 2-position with a methyl group that is further connected to an isopropyl group via an acetamide linkage. This arrangement creates a rigid framework that can be exploited for binding interactions with biological targets. Additionally, the presence of an (S)-configuration at the chiral center adds another layer of complexity and specificity, which is often crucial in drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide aligns with this trend, as it allows for more precise targeting and interaction with biological systems. This compound has been studied for its potential role in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine scaffold is known to be a common motif in drugs that interact with central nervous system (CNS) receptors. For instance, studies have shown that derivatives of pyrrolidine have shown promise in treating conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of functional groups in N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide may enable it to interact with these receptors in a manner that could lead to therapeutic benefits.

Furthermore, the compound's structure suggests that it may exhibit properties such as selectivity and potency, which are critical factors in drug development. The amine group at the 2-position of the pyrrolidine ring can form hydrogen bonds with various biological targets, while the acetamide moiety can influence solubility and metabolic stability. These features make N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide a versatile molecule that could be further optimized for specific therapeutic applications.

Recent research has also explored the use of computational methods to predict the biological activity of this compound. Molecular modeling techniques have been employed to simulate how N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide interacts with potential targets such as enzymes and receptors. These studies have provided valuable insights into its mechanism of action and have helped identify key structural features that contribute to its activity. Such computational approaches are increasingly important in modern drug discovery, as they can significantly reduce the time and cost associated with experimental testing.

The synthesis of N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide also represents an interesting challenge from a chemical perspective. The need to maintain the (S)-configuration at the chiral center while introducing other functional groups requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high precision and yield. Techniques such as asymmetric synthesis and chiral auxiliary methods have been particularly useful in achieving the desired stereochemical outcome.

In conclusion, N-[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354019-83-2) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, including the pyrrolidine core, chiral center, and various functional groups, make it a promising candidate for further research. The compound's potential role in treating neurological disorders and its suitability for computational modeling highlight its importance in modern drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing innovative therapies.